SAR-Established C2-Thioxo vs. C2-Oxo Superiority Confers a Documented Activity Differential for Antiparasitic Screening
Within the dihydropyrimidine series studied by Bohlooli et al., replacement of the C2-carbonyl (C=O) with the C2-thiocarbonyl (C=S) moiety was identified as a critical SAR determinant for antileishmanial activity. Compounds A7–A9 (2-oxo DHPMs) lacked detectable antileishmanial effect, whereas the corresponding 2-thioxo analogs A10 (IC₅₀ = 52.67 µg/mL) and A11 (IC₅₀ = 182.55 µg/mL) showed demonstrable potency, with A10 exceeding the activity of the clinical reference drug Glucantim® (IC₅₀ = 71,000 ± 390 µg/mL) by over three orders of magnitude [1]. Although A10 (N-phenyl carboxamide) differs from the target compound in its N-aryl substituent, the fundamental C2-thioxo pharmacophore is shared. This class-level evidence establishes that the thioxo group — present in CAS 313970-17-1 — is a prerequisite for antiparasitic activity within this scaffold, and that the 2-oxo analog cannot substitute as a functionally equivalent compound.
| Evidence Dimension | In vitro antileishmanial activity (IC₅₀) |
|---|---|
| Target Compound Data | CAS 313970-17-1 (2-thioxo DHPMT): activity not directly measured in this assay; class-level SAR indicates thioxo is essential for activity. |
| Comparator Or Baseline | Compound A10 (4-(3-Cl-phenyl)-6-methyl-N-phenyl-2-thioxo DHPMT): IC₅₀ = 52.67 µg/mL; Compound A11 (4-(3-F-phenyl) analog): IC₅₀ = 182.55 µg/mL; Compounds A7–A9 (2-oxo DHPMs): no detectable activity; Glucantim®: IC₅₀ = 71,000 ± 390 µg/mL |
| Quantified Difference | 3.5-fold difference between thioxo analogs A10 and A11; 2-oxo analogs inactive vs. thioxo analogs active (qualitative). |
| Conditions | In vitro MTT assay against Leishmania major promastigotes (24 h incubation). |
Why This Matters
Procurement of a 2-oxo analog as a substitute for the 2-thioxo compound would risk selecting a scaffold with no detectable antiparasitic activity in this validated assay system.
- [1] Bohlooli, S. et al. Synthesis and antileishmanial effect of a few cyclic and non-cyclic n-aryl enamino amide derivatives. Research in Pharmaceutical Sciences 15, 340–349 (2020). View Source
